Cas no 536-66-3 (4-Isopropylbenzoic acid)

• Product Name: 4-Isopropylbenzoic acid
• CAS No: 536-66-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00002564
• CID: 38126
• PubChem ID: 10820
• Update Time: 2025-05-27

4-Isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylbenzoic acid
• Cuminic acid
• 4-(1-Methylethyl)ben
• 4-(1-Methylethyl)benzoic Acid
• 4-propan-2-ylbenzoic acid
• Cumicacid
• p-Isopropylbenzoic Acid
• CUMIC ACID
• 4-(propan-2-yl)benzoic acid
• Benzoic acid, 4-(1-methylethyl)-
• Benzoic acid, p-isopropyl-
• p-cumic acid
• 4-Isopropyl benzoic acid
• p-Cumate
• 4-Isopropylbenzoicacid
• 4-isopropyl-benzoic acid
• 6LP0WTM1JB
• CKMXAIVXVKGGFM-UHFFFAOYSA-N
• Benzoic acid, p-isopropyl- (8CI)
• 4-(methylethyl)benz

• MDL： MFCD00002564
• Inchi： 1S/C10H12O2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： CKMXAIVXVKGGFM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C(C)C)=O
• BRN： 1907514

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: d4 1.162
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 125°C/0.2mmHg(lit.)
• Flash Point: 128.1 °C
• Refractive Index: 1.5198 (estimate)
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 37.30000
• LogP: 2.50820
• Solubility: dissolve in water
• Merck: 2618

4-Isopropylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• RTECS：DH3850500
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Isopropylbenzoic acid

Recent Advances in the Research and Applications of 4-Isopropylbenzoic Acid (CAS: 536-66-3)

4-Isopropylbenzoic acid (CAS: 536-66-3) is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential in drug development, particularly as a building block for anti-inflammatory and antimicrobial agents. This research brief consolidates the latest findings on the compound's synthesis, biological activities, and industrial applications, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical fields.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 4-Isopropylbenzoic acid as a precursor in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). The research demonstrated that derivatives of this compound exhibit significant COX-2 inhibitory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The molecular docking studies revealed strong interactions between the isopropyl group and the hydrophobic pocket of the COX-2 enzyme, suggesting a promising direction for developing safer anti-inflammatory medications.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-Isopropylbenzoic acid derivatives showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The study identified that the introduction of specific functional groups at the para position of the benzene ring enhanced antibacterial efficacy while maintaining low cytotoxicity to human cells. These findings open new possibilities for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements in green chemistry have focused on improving the production process of 4-Isopropylbenzoic acid. A 2023 study in Green Chemistry described a novel catalytic system using recyclable ionic liquids that achieved 92% yield with minimal waste generation. This environmentally friendly approach addresses both economic and sustainability concerns in industrial-scale production.

The compound's applications extend beyond pharmaceuticals. In materials science, researchers have utilized 4-Isopropylbenzoic acid as a monomer for synthesizing high-performance polymers with excellent thermal stability. These polymers show potential for use in electronic packaging and high-temperature applications. Additionally, its derivatives are being investigated as liquid crystal materials for display technologies.

Looking forward, the versatility of 4-Isopropylbenzoic acid continues to attract research attention. Current investigations are exploring its potential in targeted drug delivery systems and as a scaffold for developing kinase inhibitors in cancer therapy. The compound's unique structural features, including the isopropyl group's steric effects and the carboxylic acid's hydrogen bonding capability, make it particularly valuable for rational drug design.

In conclusion, 4-Isopropylbenzoic acid (CAS: 536-66-3) remains a compound of significant interest across multiple scientific disciplines. The recent research highlights its expanding role in medicinal chemistry, materials science, and green chemistry applications. As synthetic methodologies advance and biological understanding deepens, this compound is poised to contribute to solutions for some of the most pressing challenges in healthcare and materials development.